Cas no 1333222-20-0 (3-(2-Chlorophenyl)-6-methoxypyridazine)

• Product Name: 3-(2-Chlorophenyl)-6-methoxypyridazine
• CAS No: 1333222-20-0
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 1034171
• PubChem ID: 71302632
• Update Time: 2025-07-19

3-(2-Chlorophenyl)-6-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)-6-methoxypyridazine
• 1333222-20-0
• DB-240535
• DTXSID70744702

• Inchi： 1S/C11H9ClN2O/c1-15-11-7-6-10(13-14-11)8-4-2-3-5-9(8)12/h2-7H,1H3
• InChI Key： YGXMDHFDYZETTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(N=N1)OC

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(2-Chlorophenyl)-6-methoxypyridazine

Comprehensive Overview of 3-(2-Chlorophenyl)-6-methoxypyridazine (CAS No. 1333222-20-0): Properties, Applications, and Research Insights

3-(2-Chlorophenyl)-6-methoxypyridazine (CAS No. 1333222-20-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridazine core with a 2-chlorophenyl substituent and a methoxy group, making it a versatile intermediate for synthesizing biologically active derivatives. Its molecular formula, C₁₁H₉ClN₂O, and precise molecular weight (220.65 g/mol) are critical for researchers optimizing drug-like properties.

Recent studies highlight the compound’s potential in targeting enzyme inhibition and receptor modulation, aligning with trends in precision medicine and small-molecule therapeutics. As the demand for structure-activity relationship (SAR) studies grows, 3-(2-Chlorophenyl)-6-methoxypyridazine serves as a scaffold for designing novel analogs with improved pharmacokinetic profiles. Its lipophilicity (LogP ~2.5) and moderate solubility make it suitable for central nervous system (CNS) drug development, a hot topic in neurodegenerative disease research.

In agrochemistry, this compound’s chlorinated aromatic moiety contributes to its utility in developing crop protection agents. With rising global interest in sustainable agriculture, researchers explore its derivatives for pest resistance management while minimizing environmental impact. The methoxy group enhances stability under field conditions, addressing key challenges in formulation science.

Synthetic routes to 1333222-20-0 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, reflecting advancements in green chemistry. Analytical characterization via HPLC-MS and NMR spectroscopy ensures batch-to-batch reproducibility, a priority for quality-by-design (QbD) compliance. These methodologies align with industry shifts toward AI-driven retrosynthesis, where platforms like IBM RXN optimize synthetic pathways.

From a commercial perspective, suppliers list CAS 1333222-20-0 with >95% purity for research use. Pricing trends correlate with demand in high-throughput screening (HTS) libraries, particularly for kinase inhibitor discovery. Storage recommendations (2–8°C under inert atmosphere) reflect its sensitivity to hydrolysis, a detail crucial for laboratory handling protocols.

Ongoing patent analysis reveals applications in inflammatory disease therapeutics, with specific claims around IL-17 pathway modulation. This positions the compound within the biopharma innovation landscape, where targeted immunomodulators dominate clinical pipelines. Concurrently, computational studies (molecular docking and QSAR modeling) predict its binding affinities, accelerating virtual screening workflows.

Environmental fate studies of 3-(2-Chlorophenyl)-6-methoxypyridazine derivatives address ECHA REACH compliance, emphasizing biodegradation pathways. Such data supports the compound’s integration into green solvent-based syntheses, resonating with circular economy initiatives. These aspects are frequently queried in scientific databases like SciFinder and Reaxys, underscoring their relevance to industrial R&D.

In summary, 1333222-20-0 exemplifies the intersection of medicinal chemistry and materials science, with expanding roles in drug delivery systems and catalysis. Its multifaceted applications ensure continued interest across academic and industrial sectors, driven by evolving regulatory science and technological convergence in molecular design.